N-[(4-chlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide
• InChI: InChI=1S/C12H13ClN2O2/c13-9-3-1-8(2-4-9)7-14-12(17)10-5-6-11(16)15-10/h1-4,10H,5-7H2,(H,14,17)(H,15,16)
• InChI Key: GXDWZZSJKWHVRP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC1C(=O)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C12H13ClN2O2
• Molecular Weight: 252.69 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-chlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide typically involves the reaction of 4-chlorobenzylamine with 5-oxopyrrolidine-2-carboxylic acid. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) ensures high yield and purity of the compound.

Chemical Reactions Analysis

Types of Reactions

N-[(4-chlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) to yield reduced derivatives.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols to form substituted products.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium at elevated temperatures.

Reduction: Lithium aluminum hydride in anhydrous ether under reflux conditions.

Substitution: Nucleophiles in the presence of a base such as sodium hydroxide or potassium carbonate in an organic solvent.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted products with various functional groups replacing the chlorine atom.

Scientific Research Applications

N-[(4-chlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(4-chlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-[(4-chlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide: shares structural similarities with other pyrrolidine derivatives such as pyrrolidine-2,5-diones and prolinol.

Thiazole derivatives: These compounds also exhibit diverse biological activities and are used in various scientific research applications.

Uniqueness

• The presence of the chlorophenyl group in this compound imparts unique chemical properties, making it distinct from other pyrrolidine derivatives.
• Its specific combination of functional groups allows for a wide range of chemical reactions and potential applications in different fields.